Cas no 776317-60-3 (2-Pyridinemethanol, a-(4-ethylphenyl)-3-hydroxy-)

• Product Name: 2-Pyridinemethanol, a-(4-ethylphenyl)-3-hydroxy-
• CAS No: 776317-60-3
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 552830
• Update Time: 2022-07-25

2-Pyridinemethanol, a-(4-ethylphenyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, a-(4-ethylphenyl)-3-hydroxy-
• (4-Ethylphenyl)(3-hydroxypyridin-2-yl)methanol
• 2-Pyridinemethanol,alpha-(4-ethylphenyl)-3-hydroxy-(9CI)
• 2-Pyridinemethanol, α-(4-ethylphenyl)-3-hydroxy-

• Inchi： 1S/C14H15NO2/c1-2-10-5-7-11(8-6-10)14(17)13-12(16)4-3-9-15-13/h3-9,14,16-17H,2H2,1H3
• InChI Key： YTCXWCQZFZWOHH-UHFFFAOYSA-N
• SMILES： C1(C(C2=CC=C(CC)C=C2)O)=NC=CC=C1O

Computed Properties

• Exact Mass: 229.11
• Monoisotopic Mass: 229.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4A^2